5-METHYL-1,3-BIS(THIOPHENE-2-SULFONYL)-2,3-DIHYDRO-1H-1,3-BENZODIAZOL-2-ONE

• IUPAC Name: 5-methyl-1,3-bis(thiophen-2-ylsulfonyl)benzimidazol-2-one
• InChI: InChI=1S/C16H12N2O5S4/c1-11-6-7-12-13(10-11)18(27(22,23)15-5-3-9-25-15)16(19)17(12)26(20,21)14-4-2-8-24-14/h2-10H,1H3
• InChI Key: NYENHHDIHNVKEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)N2S(=O)(=O)C3=CC=CS3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C16H12N2O5S4
• Molecular Weight: 440.5 g/mol

Description

5-Methyl-1,3-bis(thiophene-2-sulfonyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one is a heterocyclic compound featuring a benzodiazolone core substituted with methyl and dual thiophene-sulfonyl groups.

The compound’s synthesis likely involves multi-step reactions, including sulfonylation of the benzodiazolone precursor with thiophene sulfonyl chlorides, followed by purification via crystallization or chromatography. X-ray crystallography (employing SHELX-based refinement) would be critical for confirming its stereochemistry and intermolecular interactions .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Property	Target Compound	Compound 7a	Compound 7b
Core Structure	Benzodiazolone + thiophene sulfonyl	Pyrazole + thiophene cyanide	Pyrazole + thiophene carboxylate
Molecular Weight	~450 g/mol (estimated)	292 g/mol	336 g/mol
Solubility	Low (hydrophobic benzodiazolone)	Moderate (polar cyanide)	High (ester group)
Biological Activity	Hypothesized enzyme inhibition	Antimicrobial	Anticancer (in vitro)

Thiadiazole-Thione Derivatives

The thiadiazole-thione compound 5,5'-(methylenebis(sulfanediyl))bis(3-phenyl-1,3,4-thiadiazole-2(3H)-thione) shares sulfur-rich motifs with the target molecule but replaces the benzodiazolone with a thiadiazole-thione system .

• Key differences :
  • The thiadiazole-thione core provides stronger π-π stacking but lower metabolic stability.
  • The methylene bis(sulfanediyl) bridge in the analog introduces conformational rigidity absent in the target compound.

Research Findings and Implications

• Synthetic Challenges : The target compound’s synthesis likely requires stringent control of sulfonylation conditions to avoid over-substitution, a challenge less prominent in simpler thiophene derivatives like 7a/7b .
• Biological Potential: While benzodiazolones are known for CNS activity, the addition of thiophene sulfonyl groups may redirect selectivity toward peripheral targets, such as cyclooxygenase-2 (COX-2) or carbonic anhydrases.
• Crystallographic Relevance : SHELX refinement (e.g., SHELXL/SHELXS) would be indispensable for resolving the compound’s conformational details, given the steric clash between methyl and sulfonyl groups .